![molecular formula C15H19BrO B1251980 Filiformin CAS No. 62311-75-5](/img/structure/B1251980.png)
Filiformin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Filiformin is a 1-benzopyran.
Scientific Research Applications
Filiformin in Marine Algae and Antimicrobial Activities
This compound, found in the southern Australian marine alga Laurencia filiformis, has been studied for its chemical properties and potential applications. Research has isolated compounds like this compound and others from Laurencia filiformis, with some showing antimicrobial activities. This suggests potential applications in combating microbial infections (Dias, White, & Urban, 2009).
Pharmacological Activities of Cassytha Filiformis
Cassytha filiformis, a medicinal plant traditionally used for treating various diseases, contains compounds like filiformine. Modern medical research has explored its pharmacological applications, indicating potential uses in the pharmaceutical industry (Mythili, Gajalakshmi, Sathiavelu, & Balasundaram Sridharan, 2011).
Sulfated Polysaccharides from Solieria filiformis in Anticoagulation
Studies on Solieria filiformis, a rich source of sulfated polysaccharides, have shown effects on thrombin generation, indicating potential applications in preventing thrombosis and modulating blood coagulation (Andrade et al., 2017).
Anticancer Properties of Isolectins from Solieria filiformis
Research on Solieria filiformis lectin (SfL) has identified anticancer properties against breast cancer cells, suggesting potential applications in cancer therapy (Chaves et al., 2018).
Carrageenans from Sarconema filiforme in Metabolic Syndrome
Carrageenans from the red seaweed Sarconema filiforme have been studied for their potential to reverse symptoms of diet-induced metabolic syndrome in rats. This suggests possible applications in managing metabolic disorders (du Preez, Paul, Mouatt, Majzoub, Thomas, Panchal, & Brown, 2020).
Ethnobotany and Phytochemistry of Cassytha filiformis
A review of the ethnobotany and phytochemistry of Cassytha filiformis highlights its medicinal uses and pharmacological benefits, further supporting its potential applications in traditional and modern medicine (Rajamanickam, Raj, & Tiwari, 2022).
properties
CAS RN |
62311-75-5 |
---|---|
Molecular Formula |
C15H19BrO |
Molecular Weight |
295.21 g/mol |
IUPAC Name |
(1R,9S,12R)-4-bromo-1,5,9,12-tetramethyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene |
InChI |
InChI=1S/C15H19BrO/c1-9-7-13-11(8-12(9)16)14(3)5-6-15(4,17-13)10(14)2/h7-8,10H,5-6H2,1-4H3/t10-,14-,15+/m1/s1 |
InChI Key |
KUYRIOUUTKXVSM-KMUNFCNLSA-N |
Isomeric SMILES |
C[C@@H]1[C@]2(CC[C@@]1(OC3=C2C=C(C(=C3)C)Br)C)C |
SMILES |
CC1C2(CCC1(OC3=C2C=C(C(=C3)C)Br)C)C |
Canonical SMILES |
CC1C2(CCC1(OC3=C2C=C(C(=C3)C)Br)C)C |
synonyms |
filiformin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.